Cas no 1305-78-8 (Calcium oxide)

Calcium oxide Properties

Names and Identifiers

• Calcium oxide
• FLUXING LIME
• LIME, CAUSTIC
• LIME
• CAUSTIC
• BURNT LIME
• CALX
• CALCIUM (II) OXIDE
• Calcium oxide (ACS grade)
• Calcia
• Calcium oxide,powder
• Lime,Quicklime
• oxocalcium
• QuickliMe
• S130
• Calcium oxide,AR
• Calcium oxide,CP
• Calcium oxide,SP
• CaO
• cml21
• cml31
• calxyl
• airlock
• Dynacal
• Calcium oxide
• Calcium oxide powder
• Sintered lime
• Calcium oxide (granular)
• Calcium oxide (lump)
• Caloxol W3
• Calcium oxide, p.a., 95.0%
• Caloxal CPA
• EINECS 215-138-9
• Calcium oxide, SAJ special grade, >=98.0%
• CHEMBL2104397
• EC 215-138-9
• Calcium oxide [UN1910] [Corrosive]
• Lime, burned
• Calcium monoxide
• Calcium oxide, puriss., meets analytical specification of FCC, 96-100.5% (ex ignited substance), powder (fine)
• Calxyl
• Quicklime
• CML 35
• Chaux vive
• Calcia (CaO)
• Kalziumoxid
• Calcium oxide, 99.995% trace metals basis
• Rhenosorb C
• 1305-78-8
• Calcium oxide (JP17)
• Wapniowy tlenek
• Quick lime
• Calcium oxide, 98%
• Calcium oxide, Reagent Grade
• AKOS015903966
• EPA Pesticide Chemical Code 075604
• Oxyde de calcium [French]
• HSDB 1615
• UNII-C7X2M0VVNH
• Caloxol CP2
• Calcium Oxide Dispersion
• Calcium Oxide Nanopowder
• Calcium oxide, SAJ first grade, >=98.0%
• Tin(IV) selenide (SnSe2)
• CML 21
• Rhenosorb F
• Wapniowy tlenek [Polish]
• Lime, meets USP testing specifications
• J-005832
• Desical P
• Lime [USP]
• Airlock
• Lime (USP)
• Calcium oxide (CaO)
• CHEBI:31344
• Bell CML(E)
• D01679
• QC-X
• Calx usta
• Calcium oxide, Vetec(TM) reagent grade
• Caswell No. 147A
• Oxyde de calcium
• Calcium oxide, anhydrous, powder, >=99.99% trace metals basis
• Gebrannter kalk
• Calcium oxide, CP
• Bell CML(P)
• Vesta PP
• CCRIS 7496
• Calcium oxide, nanopowder, <160 nm particle size (BET), 98%
• Branntkalk
• Q185006
• CML 31
• Calcium oxide, ReagentPlus(R), 99.9% trace metals basis
• Aetzkalk
• UN1910
• 1,6-Octadien-3-ol, 3,7-dimethyl-, acid-isomerized
• +Expand

• MDL： MFCD00010911
• InChIKey： ODINCKMPIJJUCX-UHFFFAOYSA-N
• Inchi： 1S/Ca.O/q+2;-2
• SMILES： [Ca].O

Computed Properties

• Exact Mass: 55.95750
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 55.957506
• Heavy Atom Count: 2
• Complexity: 2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: -0.11880
• PSA: 17.07000
• Merck: 14,1686
• Refractive Index: 1.83
• Water Partition Coefficient: React
• Boiling Point: 2850 °C(lit.)
• Melting Point: 2570 ºC
• Vapor Pressure: NA
• Flash Point: 2850°C
• Solubility: 1.65g/l Risk of violent reaction.
• Color/Form: White amorphous powder, gray or light yellow when containing impurities, with hygroscopicity. [1]
• PH: 12.6 (H2O, 20℃)(saturated solution)
• Stability/Shelf Life: Stability Stable, but absorbs carbon dioxide from the air. Incompatible with water, moisture, fluorine, strong acids.
• Solubility: Insoluble in ethanol, soluble in acid and glycerol. [6]
• Sensitiveness: Air & Moisture Sensitive
• Density: 3.3 g/mL at 25 °C(lit.)

Calcium oxide Security Information

• Symbol: GHS05
• RTECS：EW3100000
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45-S25-S39
• Packing Group：III
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：1910
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Storage Condition：常温保存
• PackingGroup：III
• Risk Phrases： 37/38-41
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：10-21-34

Calcium oxide Customs Data

• HS CODE：2825909000
• Customs Data：

  China Customs Code:

  2825909000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds